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Abstract

The advent of deep learning has significantly impacted the field of cryogenic electron
microscopy (cryo-EM), particularly in the traditionally labor-intensive process of particle picking.
Topaz, a deep learning-based patrticle picking software, has emerged as a powerful tool for the
accurate and efficient identification of particles in noisy micrographs. Its integration into the
widely used RELION software package provides a streamlined workflow for researchers. This
application note provides a detailed protocol for applying Topaz for automated particle picking
within RELION, aimed at researchers, scientists, and drug development professionals. We
present quantitative performance data, experimental protocols, and visual workflows to
facilitate the adoption of this powerful combination.

Introduction

Single-particle cryo-EM has become a cornerstone of structural biology, enabling the
determination of high-resolution structures of biomolecular complexes. A critical and often
bottlenecking step in the cryo-EM pipeline is the selection of individual particle images from
micrographs. Manual or semi-automated methods are time-consuming and prone to user bias.
Topaz addresses these challenges by employing a positive-unlabeled learning framework,
allowing it to be trained on a small number of user-selected particles to identify the full particle
dataset with high precision and recall.[1][2] This document outlines the practical application of
Topaz within the RELION environment, providing a step-by-step guide to enhance and
accelerate cryo-EM structure determination workflows.
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Quantitative Performance of Particle Pickers

The performance of automated particle pickers is crucial for the success of a cryo-EM project.
Key metrics include precision (the fraction of true positives among all picked particles), recall
(the fraction of true positives that were successfully picked), and the final achievable resolution
of the 3D reconstruction. The following tables summarize the performance of Topaz in
comparison to other commonly used particle picking software.

Performance Metric Topaz crYOLO CryoSegNet
Average Precision 0.704 0.744 0.792
Average Recall 0.802 0.768 0.747
Average F1-Score 0.729 0.751 0.761
Average Dice Score 0.683 0.698 0.719

Table 1. Comparison
of particle picking
performance metrics
on a benchmark
dataset. Data sourced
from a study involving
1,879 micrographs
and 401,263 labeled
particles.[3][4]

Particle Picker Average Resolution (A)
Topaz 3.57
crYOLO 3.85
CryoSegNet 3.32

Table 2: Comparison of the final 3D
reconstruction resolution achieved from particles
picked by different software. Lower Angstréom

(A) values indicate higher resolution.[1]
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Experimental Protocols

The integration of Topaz into RELION can be approached in two ways: through the "External”
job type (common in RELION 3.1) or the more streamlined, integrated "Auto-picking" job type
available from RELION 4.0 onwards.[5][6] The recommended workflow is an iterative process
involving initial particle picking, 2D classification to clean the particle set, and retraining of the
Topaz model for improved accuracy.[3]

Protocol 1: Initial Particle Picking and Model Training

This protocol outlines the initial steps of generating a training dataset and training a Topaz
model.

e Initial Particle Selection (Manual or LoG Picking):

o For a new dataset, a small, representative set of particles needs to be selected. This can
be done manually using the Manual picking job in RELION or by using a faster, less
precise method like the Laplacian-of-Gaussian (LoG) picker within the Auto-picking job.[6]

[7]
o Aim for a few hundred to a thousand particles from a subset of good micrographs.
 Particle Extraction and 2D Classification:
o Extract the initial particle picks using the Particle extraction job.
o Perform 2D classification to separate genuine particles from noise and ice contamination.
e Selection of High-Quality Particles for Training:

o From the 2D classification results, select the classes that clearly show your particle of
interest from various orientations.

o The particles contributing to these "good" classes will be used to train the Topaz model.
o Topaz Model Training in RELION:

o Inthe RELION GUI, select the Auto-picking job type.
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o On the I/O tab, select the micrographs you want to use for training.

o Navigate to the Topaz tab and set the following:

Perform topaz training?: Yes

OR train on a set of particles?: Yes

Particles STAR file for training:: Select the particles.star file from your selected 2D
classes.

Particle diameter (A): Provide the approximate diameter of your particle.
o On the Running tab, specify the number of threads and GPUs.

o Execute the job. This will generate a trained Topaz model (e.g., model_epoch10.sav).[6]

Protocol 2: Automated Particle Picking with a Trained
Model

Once a Topaz model is trained, it can be used to pick particles from the entire dataset.
e Setup Topaz Picking Job:
o Create a new Auto-picking job in RELION.
o On the I/O tab, input all the micrographs you want to pick from (e.g., micrographs_ctf.star).
o On the Topaz tab, set the following:
= Perform topaz picking?: Yes

» Trained topaz model:: Select the trained model file generated in the previous protocol. If
left empty, a general pre-trained model will be used.[8]

» Particle diameter (A): Enter the same diameter as used for training.

o Execute the picking job.
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 Inspecting and Refining Picks:

o The output of the Topaz picking job is a _topazpicks.star file containing the coordinates of
the picked particles.[5]

o These picks can be inspected in the Manual picking job.

o Topaz assigns a score to each pick. You can adjust the select_threshold parameter to filter
out low-scoring particles, which are more likely to be false positives.[3][5]

Protocol 3: Iterative Refinement (Retraining Topaz)

For optimal results, it is highly recommended to retrain the Topaz model using a larger, cleaner
set of particles.

Extract and Classify Topaz Picks:
o Extract the particles picked by the initial trained model.

o Perform a thorough 2D classification on this larger particle set.

Select a High-Confidence Particle Set:

o Select the best 2D classes, representing a diverse range of particle views.

Retrain the Topaz Model:

o Repeat the Topaz training protocol (Protocol 1, step 4), but this time use the particles from
the high-quality 2D classes of your initial Topaz picks as the training set.

Final Particle Picking:

o Use this newly retrained, more accurate model to re-pick particles from your entire
micrograph dataset (Protocol 2). This iterative process significantly improves the quality of
the final particle set.[3]

Visualizing the Workflow
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To better illustrate the process, the following diagrams created using the DOT language
visualize the key workflows.
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Caption: Initial Topaz model training workflow in RELION.
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Caption: Iterative workflow for refining Topaz particle picking.

Troubleshooting and Best Practices

e Long Processing Times: If Topaz jobs are running unusually slow, ensure that your GPU is
correctly configured and being utilized by RELION.

» Overlapping Particles: If Topaz is picking particles that are too close together, adjust the
extraction radius during picking. A radius corresponding to the longest axis of your particle
can help prevent overlaps.[3]
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e Poor Picking Performance: If Topaz is picking a lot of "junk,” it may be because the initial
training set was not representative or contained non-particle features. It is crucial to provide
high-quality, well-centered particles for training.

o Parameter Tuning: The numberofparticles and scalefactor are important parameters during
training. The scalefactor downsamples micrographs for faster processing. A smaller
scalefactor (less downsampling) may be necessary for very small particles.[5]

Conclusion

The integration of Topaz into RELION provides a robust and efficient solution for automated
particle picking in cryo-EM. By leveraging the power of deep learning and an iterative
refinement strategy, researchers can significantly improve the speed and quality of particle
selection, leading to higher-resolution structures. The protocols and data presented in this
application note serve as a comprehensive guide for implementing this powerful workflow,
ultimately accelerating discoveries in structural biology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Revolutionizing Cryo-EM Workflow: Automated Particle
Picking in RELION with Topaz]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169984#applying-topaz-for-automated-particle-
picking-in-relion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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